Cas no 5698-59-9 (2-benzothiophene-1,3-dione)

2-benzothiophene-1,3-dione structure
2-benzothiophene-1,3-dione structure
Product Name:2-benzothiophene-1,3-dione
CAS No:5698-59-9
MF:C8H4O2S
MW:164.181160926819
CID:1600802
PubChem ID:138569
Update Time:2025-04-21

2-benzothiophene-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 2-benzothiophene-1,3-dione
    • Benzo(c)thiophene-1,3-dione
    • Phthaloyl monosulfide
    • thiophthalic anhydride
    • 1, cyclic anhydrosulfide
    • phthalic thioanhydride
    • phthalic acid thioanhydride
    • benzo[c]thiophene-1,3-dione
    • Benzo[c]thiophen-1,3-dion
    • AC1L3D3P
    • 1,3-Dihydro-2-benzothiophene-1,3-dione
    • AE-508
    • NSC89543
    • phthalyl sulfide
    • SCHEMBL1158090
    • NSC 89543
    • Phthalic acid,2-dithio-, cyclic anhydrosulfide
    • UNII-QSU29CRT4N
    • 5698-59-9
    • MFCD01108470
    • AE-508/36398050
    • QSU29CRT4N
    • DTXSID50205583
    • AKOS004903474
    • E87537
    • NSC-89543
    • 1,2-Benzenedicarbothioic acid, cyclic anhydrosulfide
    • Phthalic acid, 1,2-dithio-, cyclic anhydrosulfide
    • MDL： MFCD01108470
    • Inchi： 1S/C8H4O2S/c9-7-5-3-1-2-4-6(5)8(10)11-7/h1-4H
    • InChI Key： LYWRIGIFLAVWAF-UHFFFAOYSA-N
    • SMILES： S1C(C2C=CC=CC=2C1=O)=O

Computed Properties

  • Exact Mass: 163.99300
  • Monoisotopic Mass: 163.993
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.8
  • Topological Polar Surface Area: 59.4Ų

Experimental Properties

  • Density: 1.479
  • Boiling Point: 338°C at 760 mmHg
  • Flash Point: 163°C
  • Refractive Index: 1.686
  • PSA: 59.44000
  • LogP: 1.71380

2-benzothiophene-1,3-dione Pricemore >>

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abcr
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